Cas no 1794939-10-8 ({[(2-methylphenyl)methyl]carbamoyl}methyl 2,4-dimethoxybenzoate)

• Product Name: {[(2-methylphenyl)methyl]carbamoyl}methyl 2,4-dimethoxybenzoate
• CAS No: 1794939-10-8
• MF: C₁₉H₂₁NO₅
• MW: 343.373745679855
• CID: 5324534
• Update Time: 2025-06-11

{[(2-methylphenyl)methyl]carbamoyl}methyl 2,4-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 2-((2-methylbenzyl)amino)-2-oxoethyl 2,4-dimethoxybenzoate
• 2-[(2-methylbenzyl)amino]-2-oxoethyl 2,4-dimethoxybenzoate
• [2-[(2-methylphenyl)methylamino]-2-oxoethyl] 2,4-dimethoxybenzoate
• STL195013
• {[(2-methylphenyl)methyl]carbamoyl}methyl 2,4-dimethoxybenzoate

• Inchi： 1S/C19H21NO5/c1-13-6-4-5-7-14(13)11-20-18(21)12-25-19(22)16-9-8-15(23-2)10-17(16)24-3/h4-10H,11-12H2,1-3H3,(H,20,21)
• InChI Key： CUMKSMPXYHZJTR-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1OC)OC)=O)CC(NCC1C=CC=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 442
• XLogP3: 2.9
• Topological Polar Surface Area: 73.9

Additional information on {[(2-methylphenyl)methyl]carbamoyl}methyl 2,4-dimethoxybenzoate

Introduction to {[(2-methylphenyl)methyl]carbamoyl}methyl 2,4-dimethoxybenzoate (CAS No. 1794939-10-8)

{[(2-methylphenyl)methyl]carbamoyl}methyl 2,4-dimethoxybenzoate (CAS No. 1794939-10-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of {[(2-methylphenyl)methyl]carbamoyl}methyl 2,4-dimethoxybenzoate is composed of a benzene ring substituted with methoxy groups at the 2 and 4 positions, and a carbamoyl moiety attached to a methyl group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The methoxy groups contribute to the compound's lipophilicity and stability, while the carbamoyl group plays a crucial role in its reactivity and interaction with biological targets.

The synthesis of {[(2-methylphenyl)methyl]carbamoyl}methyl 2,4-dimethoxybenzoate involves several well-defined steps. Typically, the synthesis begins with the preparation of the 2,4-dimethoxybenzoic acid derivative, which is then reacted with an appropriate amine to form the carbamoyl intermediate. Subsequent reactions with a (2-methylphenyl)methyl halide or equivalent reagent yield the final product. Various synthetic routes have been explored to optimize yield and purity, including microwave-assisted synthesis and catalytic methods.

Recent studies have highlighted the potential biological activities of {[(2-methylphenyl)methyl]carbamoyl}methyl 2,4-dimethoxybenzoate. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that {[(2-methylphenyl)methyl]carbamoyl}methyl 2,4-dimethoxybenzoate may have therapeutic potential in treating inflammatory diseases.

Additionally, preliminary investigations into the anticancer properties of {[(2-methylphenyl)methyl]carbamoyl}methyl 2,4-dimethoxybenzoate have yielded promising results. In cell line studies, this compound has demonstrated cytotoxic effects against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The mechanism of action appears to involve apoptosis induction and cell cycle arrest at the G1 phase. Further research is needed to elucidate the specific molecular targets and pathways involved.

The pharmacokinetic profile of {[(2-methylphenyl)methyl]carbamoyl}methyl 2,4-dimethoxybenzoate has also been studied to assess its suitability for therapeutic applications. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a reasonable half-life in animal models, suggesting that it may be suitable for further development as an oral medication.

In terms of safety and toxicity, initial assessments have shown that {[(2-methylphenyl)methyl]carbamoyl}methyl 2,4-dimethoxybenzoate has a low toxicity profile at therapeutic doses. However, more extensive toxicological studies are required to fully evaluate its safety in humans. These studies will be crucial for advancing this compound into clinical trials.

The future development of {[(2-methylphenyl)methyl]carbamoyl}methyl 2,4-dimethoxybenzoate holds significant promise for addressing unmet medical needs in various therapeutic areas. Ongoing research efforts are focused on optimizing its chemical structure to enhance potency and selectivity while minimizing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these promising findings into effective treatments for patients.

In conclusion, {[(2-methylphenyl)methyl]carbamoyl}methyl 2,4-dimethoxybenzoate (CAS No. 1794939-10-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in medicinal chemistry and drug development. Continued research will undoubtedly uncover new insights into its mechanisms of action and pave the way for innovative treatments in the future.